Cas no 1485492-68-9 (5,5,5-trifluoro-2-hydroxypentanoic acid)

• Product Name: 5,5,5-trifluoro-2-hydroxypentanoic acid
• CAS No: 1485492-68-9
• MF: C₅H₇F₃O₃
• MW: 172.102492570877
• CID: 5920019
• PubChem ID: 65946776
• Update Time: 2025-10-28

5,5,5-trifluoro-2-hydroxypentanoic acid Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 5,5,5-trifluoro-2-hydroxy-
• 5,5,5-Trifluoro-2-hydroxypentanoic acid
• IQFJCMWLQCJNHL-UHFFFAOYSA-N
• CS-0344926
• EN300-1929871
• AKOS015288618
• SCHEMBL18634509
• 1485492-68-9
• 5,5,5-trifluoro-2-hydroxypentanoic acid

• Inchi： 1S/C5H7F3O3/c6-5(7,8)2-1-3(9)4(10)11/h3,9H,1-2H2,(H,10,11)
• InChI Key： IQFJCMWLQCJNHL-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(O)CCC(F)(F)F

Computed Properties

• Exact Mass: 172.03472857g/mol
• Monoisotopic Mass: 172.03472857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Density: 1.434±0.06 g/cm3(Predicted)
• Boiling Point: 208.7±35.0 °C(Predicted)
• pka: 3.60±0.10(Predicted)

Additional information on 5,5,5-trifluoro-2-hydroxypentanoic acid

5,5,5-Trifluoro-2-Hydroxypentanoic Acid (CAS No. 1485492-68-9): A Comprehensive Overview

The compound 5,5,5-trifluoro-2-hydroxypentanoic acid (CAS No. 1485492-68-9) is a unique organic molecule with significant potential in various chemical and biochemical applications. This compound is characterized by its pentanoic acid backbone, with three fluorine atoms attached to the fifth carbon and a hydroxyl group on the second carbon. The presence of multiple fluorine atoms introduces interesting electronic and steric properties, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery and materials science. The trifluoromethyl group (-CF3) is known to enhance the stability and bioavailability of molecules, which makes 5,5,5-trifluoro-2-hydroxypentanoic acid a promising candidate for pharmaceutical applications. Researchers have explored its potential as a building block for synthesizing more complex molecules with enhanced pharmacokinetic properties.

In addition to its pharmaceutical potential, 5,5,5-trifluoro-2-hydroxypentanoic acid has shown promise in the field of polymer chemistry. Its ability to form stable ester linkages makes it a valuable monomer for synthesizing high-performance polymers. Recent advancements in polymer synthesis have demonstrated that incorporating fluorinated groups can significantly improve the thermal and mechanical properties of polymers, opening new avenues for its application in advanced materials.

The synthesis of 5,5,5-trifluoro-2-hydroxypentanoic acid involves a multi-step process that typically begins with the fluorination of an appropriate precursor. Researchers have optimized various synthetic routes to improve yield and purity. For instance, the use of electrophilic fluorination techniques has been reported to efficiently introduce the trifluoromethyl group onto the carbon chain. These methods are not only cost-effective but also environmentally friendly, aligning with current trends toward sustainable chemical synthesis.

From a structural perspective, 5,5,5-trifluoro-2-hydroxypentanoic acid exhibits a high degree of symmetry due to the three equivalent fluorine atoms on the fifth carbon. This symmetry influences its physical properties, such as melting point and solubility. Experimental data indicate that the compound has a relatively high melting point compared to its non-fluorinated counterparts, which is attributed to the strong van der Waals forces arising from the electronegative fluorine atoms.

The hydroxyl group on the second carbon introduces additional functional versatility to this compound. It can participate in various chemical reactions, such as esterification and oxidation reactions. For example, oxidation of the hydroxyl group can yield corresponding ketones or aldehydes depending on reaction conditions. These derivatives have potential applications in flavor chemistry and fragrance production.

Moreover, 5,5,5-trifluoro-2-hydroxypentanoic acid has been studied for its role in biological systems. Initial toxicity studies suggest that it exhibits low toxicity at typical experimental concentrations. However, further research is needed to fully understand its interaction with biological systems and assess its safety profile for therapeutic use.

In conclusion, 5,5,5-trifluoro-2-hydroxypentanoic acid (CAS No. 1485492-68-9) is a versatile compound with diverse applications across multiple disciplines. Its unique structure combines the benefits of fluorinated groups with functional hydroxyl and carboxylic acid moieties, making it an attractive target for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its properties and applications